Cas no 926242-56-0 (2-4-(1-hydroxyethyl)phenoxy-N,N-dimethylacetamide)

• Product Name: 2-4-(1-hydroxyethyl)phenoxy-N,N-dimethylacetamide
• CAS No: 926242-56-0
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 5054423
• Update Time: 2025-07-22

2-4-(1-hydroxyethyl)phenoxy-N,N-dimethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[4-(1-HYDROXYETHYL)PHENOXY]-N,N-DIMETHYLACETAMIDE
• 2-(4-(1-hydroxyethyl)phenoxy)-N,N-dimethylacetamide
• 2-4-(1-hydroxyethyl)phenoxy-N,N-dimethylacetamide

• Inchi： 1S/C12H17NO3/c1-9(14)10-4-6-11(7-5-10)16-8-12(15)13(2)3/h4-7,9,14H,8H2,1-3H3
• InChI Key： MDLHUWLSMRBNNL-UHFFFAOYSA-N
• SMILES： O(CC(N(C)C)=O)C1C=CC(=CC=1)C(C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 222
• XLogP3: 0.3
• Topological Polar Surface Area: 49.8

Additional information on 2-4-(1-hydroxyethyl)phenoxy-N,N-dimethylacetamide

Introduction to 2-4-(1-hydroxyethyl)phenoxy-N,N-dimethylacetamide (CAS No. 926242-56-0)

2-4-(1-hydroxyethyl)phenoxy-N,N-dimethylacetamide, identified by the Chemical Abstracts Service Number (CAS No.) 926242-56-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the class of phenoxyacetamides, a structural motif widely explored for its potential biological activities. The presence of both hydroxyl and amide functional groups in its molecular framework suggests a high degree of versatility, making it a valuable candidate for further investigation in drug discovery and molecular design.

The synthesis and characterization of 2-4-(1-hydroxyethyl)phenoxy-N,N-dimethylacetamide involve meticulous chemical methodologies that ensure high purity and yield. The phenoxy group, linked to a hydroxyethyl chain, contributes to hydrophilic interactions, while the N,N-dimethylacetamide moiety enhances lipophilicity, balancing solubility and bioavailability. Such structural features are critical in designing molecules that can interact effectively with biological targets, including enzymes and receptors.

In recent years, there has been growing interest in phenoxyacetamide derivatives due to their demonstrated pharmacological properties. Studies have highlighted their potential in modulating various biological pathways, including anti-inflammatory, antioxidant, and antimicrobial activities. The hydroxyl group in 2-4-(1-hydroxyethyl)phenoxy-N,N-dimethylacetamide serves as a key site for hydrogen bonding interactions, which can be exploited to enhance binding affinity to target proteins. Furthermore, the N,N-dimethylacetamide part of the molecule can influence metabolic stability and pharmacokinetic profiles, making it an attractive scaffold for medicinal chemists.

Recent advancements in computational chemistry have enabled the virtual screening of large libraries of compounds like 2-4-(1-hydroxyethyl)phenoxy-N,N-dimethylacetamide, facilitating the identification of lead structures with optimized properties. Molecular docking studies have shown that this compound can interact with several therapeutic targets, suggesting its utility in developing novel therapeutic agents. For instance, preliminary experiments have indicated that derivatives of this compound may exhibit inhibitory effects on certain enzymes implicated in metabolic disorders.

The role of functional groups in determining the biological activity of 2-4-(1-hydroxyethyl)phenoxy-N,N-dimethylacetamide has been extensively studied. The hydroxyl group not only participates in hydrogen bonding but also influences the compound’s solubility and redox properties. In contrast, the amide group contributes to hydrophobic interactions and can be a site for post-translational modifications in biological systems. These features make this compound a promising candidate for further exploration in drug design.

One of the most compelling aspects of 2-4-(1-hydroxyethyl)phenoxy-N,N-dimethylacetamide is its potential for structural diversification. By modifying substituents on the phenoxy ring or altering the length of the hydroxyethyl chain, chemists can generate a series of analogs with tailored properties. Such diversification is essential for optimizing pharmacological activity while minimizing side effects. High-throughput screening techniques have been employed to assess the efficacy of these derivatives against various disease-related targets.

The pharmaceutical industry has increasingly recognized the importance of well-designed molecular scaffolds like 2-4-(1-hydroxyethyl)phenoxy-N,N-dimethylacetamide. Its unique combination of functional groups makes it suitable for addressing multiple therapeutic challenges simultaneously. For example, compounds with similar structures have shown promise in treating both inflammatory and neurodegenerative diseases by targeting distinct pathways yet sharing a common chemical backbone.

Future research directions for 2-4-(1-hydroxyethyl)phenoxy-N,N-dimethylacetamide include exploring its mechanism of action at a molecular level and evaluating its safety profile through preclinical studies. Advances in spectroscopic techniques and crystallography will provide deeper insights into how this compound interacts with biological targets. Additionally, green chemistry approaches are being adopted to develop sustainable synthetic routes for producing this compound on an industrial scale.

The broader significance of compounds like 2-4-(1-hydroxyethyl)phenoxy-N,N-dimethylacetamide lies in their contribution to expanding the chemical space available for drug discovery. By designing molecules with novel structural features, researchers can uncover new therapeutic strategies that address unmet medical needs. The phenoxyacetamide scaffold exemplifies how small changes in molecular architecture can lead to significant differences in biological activity.

In conclusion,2-4-(1-hydroxyethyl)phenoxy-N,N-dimethylacetamide (CAS No. 926242-56-0) represents a fascinating example of how structural complexity can be leveraged to develop bioactive molecules with potential therapeutic value. Its unique combination of functional groups and its ability to interact with multiple biological targets make it a compelling subject for further research. As computational methods and synthetic techniques continue to evolve, compounds like this one will play an increasingly important role in shaping the future of pharmaceutical innovation.